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Compound of Interest

Compound Name: Butylbenzene

Cat. No.: B1677000 Get Quote

This guide provides a comprehensive overview of the spectroscopic data for butylbenzene,

including Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS)

data. It is intended for researchers, scientists, and professionals in drug development who

require a detailed understanding of the characterization of this compound. The guide includes

structured data tables, detailed experimental protocols, and visualizations of the analytical

workflow.

Spectroscopic Data of Butylbenzene
The following tables summarize the key spectroscopic data for butylbenzene, providing a

quantitative reference for its structural features.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR (Proton NMR) Data[1][2]
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Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

7.29 - 7.17 m 5H
Aromatic protons

(C₆H₅)

2.61 t 2H
Benzylic protons (-

CH₂-)

1.60 sextet 2H
Methylene protons (-

CH₂-CH₂-CH₃)

1.36 sextet 2H
Methylene protons (-

CH₂-CH₃)

0.93 t 3H Methyl protons (-CH₃)

¹³C NMR (Carbon-13 NMR) Data[3]

Chemical Shift (δ) ppm Assignment

142.8 Quaternary aromatic carbon (C-1)

128.4 Aromatic carbons (C-3, C-5)

128.2 Aromatic carbons (C-2, C-6)

125.6 Aromatic carbon (C-4)

35.9 Benzylic carbon (-CH₂-)

33.8 Methylene carbon (-CH₂-CH₂-CH₃)

22.4 Methylene carbon (-CH₂-CH₃)

14.0 Methyl carbon (-CH₃)

Infrared (IR) Spectroscopy[2][4][5]
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Wavenumber (cm⁻¹) Intensity Assignment

3085 - 3030 Medium Aromatic C-H stretch

2955 - 2860 Strong Aliphatic C-H stretch

1605, 1495 Medium to Strong Aromatic C=C ring stretch

1465, 1378 Medium Aliphatic C-H bend

740, 695 Strong
Monosubstituted benzene C-H

out-of-plane bend

Mass Spectrometry (MS)[2][6]
m/z Relative Intensity (%) Assignment

134 26.3 [M]⁺ (Molecular ion)

92 59.7 [C₇H₈]⁺

91 100
[C₇H₇]⁺ (Tropylium ion, base

peak)

77 6.5 [C₆H₅]⁺ (Phenyl cation)

65 12.5 [C₅H₅]⁺

43 2.2 [C₃H₇]⁺

29 2.2 [C₂H₅]⁺

Experimental Protocols
The following are detailed methodologies for acquiring the spectroscopic data presented

above.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Sample Preparation:[4][5]

Accurately weigh 5-25 mg of butylbenzene for ¹H NMR or 20-50 mg for ¹³C NMR.[4][5]
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Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., Chloroform-d,

CDCl₃) in a clean, dry vial.[4]

Filter the solution through a pipette with a small plug of glass wool to remove any particulate

matter.

Transfer the filtered solution into a clean 5 mm NMR tube to a height of 4-5 cm.

Add a small amount of an internal standard, such as tetramethylsilane (TMS), for chemical

shift referencing.[6]

Cap the NMR tube securely.

Instrumental Analysis:[4]

Insert the NMR tube into the spectrometer's probe.

Lock the spectrometer onto the deuterium signal of the solvent.

Shim the magnetic field to optimize its homogeneity and achieve high resolution.

Tune and match the probe to the appropriate nucleus (¹H or ¹³C).

Set the acquisition parameters, including the number of scans, spectral width, and relaxation

delay.

Acquire the NMR spectrum.

Process the raw data by applying Fourier transformation, phase correction, and baseline

correction.

Infrared (IR) Spectroscopy
Sample Preparation (Neat Liquid):[7]

Ensure the salt plates (e.g., NaCl or KBr) are clean and dry.

Place one to two drops of liquid butylbenzene onto the surface of one salt plate.
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Carefully place the second salt plate on top of the first, creating a thin liquid film between

them.

Ensure there are no air bubbles in the film.

Instrumental Analysis:[8][9]

Place the prepared salt plate assembly into the sample holder of the FT-IR spectrometer.

Acquire a background spectrum of the empty instrument.

Acquire the IR spectrum of the butylbenzene sample. The instrument measures the

absorption of infrared radiation at different frequencies.[10][11]

The final spectrum is presented as a plot of transmittance or absorbance versus

wavenumber.

Mass Spectrometry (MS)
Sample Introduction and Ionization:[12][13][14]

Introduce a small amount of the butylbenzene sample into the mass spectrometer, often via

direct infusion or coupled with a gas chromatograph (GC-MS).

The sample is vaporized in a high vacuum environment.

In Electron Ionization (EI), the vaporized molecules are bombarded with a high-energy

electron beam (typically 70 eV). This process ejects an electron from the molecule, forming a

positively charged molecular ion ([M]⁺) and causing fragmentation.[13][14]

Mass Analysis and Detection:[12][14]

The resulting ions (molecular ion and fragment ions) are accelerated by an electric field.

The accelerated ions then pass through a magnetic field, which deflects them based on their

mass-to-charge (m/z) ratio. Lighter ions are deflected more than heavier ions.

A detector at the end of the flight path records the abundance of ions at each m/z value.
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The resulting mass spectrum is a plot of relative ion abundance versus m/z.

Visualizations
The following diagrams illustrate the relationships between the spectroscopic techniques and

the structural information they provide for butylbenzene.

Spectroscopic Techniques Structural Information

NMR Spectroscopy Proton & Carbon Environment
(Connectivity)

IR Spectroscopy Functional Groups

Mass Spectrometry Molecular Weight & Fragmentation

Butylbenzene Sample

Click to download full resolution via product page

Caption: Workflow of Spectroscopic Analysis for Butylbenzene.
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Butylbenzene Structure

Spectroscopic Correlations

C₆H₅-CH₂-CH₂-CH₂-CH₃

¹H NMR: 7.29-7.17 ppm
¹³C NMR: 125.6-142.8 ppm

Aromatic Ring

¹H NMR: 0.93-2.61 ppm
¹³C NMR: 14.0-35.9 ppm

Butyl Chain

IR: 3085-3030 cm⁻¹ (C-H)
1605, 1495 cm⁻¹ (C=C) IR: 2955-2860 cm⁻¹ (C-H) MS: m/z 134 [M]⁺

m/z 91 [C₇H₇]⁺

Click to download full resolution via product page

Caption: Correlation of Butylbenzene Structure with Spectroscopic Data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.amherst.edu/system/files/media/1449/Exp11.pdf
https://sites.science.oregonstate.edu/~gablek/CH335/Chapter10/MassSpec1.htm
https://www2.chemistry.msu.edu/faculty/reusch/virttxtjml/spectrpy/massspec/masspec1.htm
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Supplemental_Modules_(Organic_Chemistry)/Spectroscopy/Mass_Spectrometry/Mass_spectrometry_1
https://www.benchchem.com/product/b1677000#spectroscopic-data-of-butylbenzene-nmr-ir-ms
https://www.benchchem.com/product/b1677000#spectroscopic-data-of-butylbenzene-nmr-ir-ms
https://www.benchchem.com/product/b1677000#spectroscopic-data-of-butylbenzene-nmr-ir-ms
https://www.benchchem.com/product/b1677000#spectroscopic-data-of-butylbenzene-nmr-ir-ms
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1677000?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677000?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

